Tert-butyl (4-cyano-6-formylpyridin-2-YL)methylcarbamate

• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol
• IUPAC Name: tert-butyl N-[(4-cyano-6-formylpyridin-2-yl)methyl]carbamate
• InChI: InChI=1S/C13H15N3O3/c1-13(2,3)19-12(18)15-7-10-4-9(6-14)5-11(8-17)16-10/h4-5,8H,7H2,1-3H3,(H,15,18)
• InChI Key: GNQQFJCHTKJUGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=NC(=CC(=C1)C#N)C=O

Description

Tert-butyl (4-cyano-6-formylpyridin-2-YL)methylcarbamate is a chemical compound with the molecular formula C13H15N3O3 and a molecular weight of 261.28 g/mol . This compound is known for its applications in various fields of scientific research, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Tert-butyl (4-cyano-6-formylpyridin-2-YL)methylcarbamate typically involves the reaction of 4-cyano-6-formylpyridine with tert-butyl isocyanate under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as dichloromethane, and a catalyst, such as triethylamine, to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of Tert-butyl (4-cyano-6-formylpyridin-2-YL)methylcarbamate follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to ensure high yield and purity of the product. The compound is then purified using techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

Tert-butyl (4-cyano-6-formylpyridin-2-YL)methylcarbamate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce reduced forms of the compound .

Scientific Research Applications

Tert-butyl (4-cyano-6-formylpyridin-2-YL)methylcarbamate has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of various chemical products and materials

Mechanism of Action

The mechanism of action of Tert-butyl (4-cyano-6-formylpyridin-2-YL)methylcarbamate involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• Tert-butyl (3-cyano-4,6-dimethylpyridin-2-yl)carbonate
• Tert-butyl (4-cyano-5-methoxypyridin-3-yl)methylcarbamate
• Tert-butyl (6-cyano-4-formylpyridin-2-YL)methylcarbamate

Uniqueness

Tert-butyl (4-cyano-6-formylpyridin-2-YL)methylcarbamate is unique due to its specific structural features, such as the presence of the cyano and formyl groups on the pyridine ring. These features confer distinct chemical reactivity and biological activity, making it valuable for various research applications .